Cas no 1247507-53-4 ([1-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine)

• Product Name: [1-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine
• CAS No: 1247507-53-4
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 5231497
• Update Time: 2025-10-30

[1-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine
• 1-(5-Chloro-1h-benzo[d]imidazol-2-yl)-N-methylethan-1-amine
• 1H-Benzimidazole-2-methanamine, 6-chloro-N,α-dimethyl-

• Inchi： 1S/C10H12ClN3/c1-6(12-2)10-13-8-4-3-7(11)5-9(8)14-10/h3-6,12H,1-2H3,(H,13,14)
• InChI Key： YUXAXRSHSXTJQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C(C)NC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.9
• Topological Polar Surface Area: 40.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on [1-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine

[1-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine: A Comprehensive Overview

The compound with CAS No. 1247507-53-4, known as [1-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodiazole ring with an ethylamine moiety. The benzodiazole group, specifically the 5-chloro-substituted derivative, imparts distinct electronic and steric properties to the molecule, making it a valuable component in various chemical and biological applications.

Recent studies have highlighted the potential of [1-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine in drug discovery. Its ability to interact with specific biological targets has been explored in the context of treating various diseases, including cancer and neurodegenerative disorders. Researchers have reported that the compound exhibits promising anti-proliferative activity against certain cancer cell lines, suggesting its potential as a lead compound for anti-cancer therapies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzodiazole derivative. The introduction of the chloro group at the 5-position is crucial for tuning the electronic properties of the molecule. Subsequent steps involve coupling reactions to attach the ethylamine group, which enhances the molecule's solubility and bioavailability. This synthetic pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

In terms of physical properties, [1-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine is a crystalline solid with a melting point of approximately 180°C. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various chemical reactions. The compound's stability under physiological conditions has also been investigated, with results indicating that it remains stable under typical cellular environments.

The biological evaluation of this compound has revealed its potential as a modulator of key cellular pathways. For instance, studies have shown that it can inhibit the activity of certain kinases involved in cell signaling, which could be beneficial in treating diseases characterized by excessive kinase activity. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for neurotherapeutic applications.

From an environmental perspective, [1-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine has been assessed for its biodegradability and ecotoxicity. Initial findings suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on aquatic ecosystems. Further research is needed to develop strategies for minimizing its environmental footprint while maximizing its therapeutic benefits.

In conclusion, [1-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine represents a versatile molecule with significant potential in drug development and other chemical applications. Its unique structure and favorable biological properties make it a valuable tool for researchers seeking innovative solutions to complex health challenges. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in the field of medicinal chemistry.